1-[5-(4-Chlorophenyl)-4-hydroxythiophen-3-yl]ethan-1-one

• CAS No.: 808123-65-1
• Molecular Formula: C12H9ClO2S
• Molecular Weight: 252.72 g/mol
• IUPAC Name: 1-[5-(4-chlorophenyl)-4-hydroxythiophen-3-yl]ethanone
• InChI: InChI=1S/C12H9ClO2S/c1-7(14)10-6-16-12(11(10)15)8-2-4-9(13)5-3-8/h2-6,15H,1H3
• InChI Key: OGBRLOGEXGACFE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CSC(=C1O)C2=CC=C(C=C2)Cl

Description

1-[5-(4-Chlorophenyl)-4-hydroxythiophen-3-yl]ethan-1-one is a useful research compound. Its molecular formula is C12H9ClO2S and its molecular weight is 252.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A chloroform (100 mL) solution of 2-(4-chlorophenyl)-3-hydroxy-4-methylcarbonyl-2,5-dihydrothiophene (10.00 g, 37.29 mmol, purity: 95%) was cooled to −40° C., and to this solution, a chloroform (150 mL) solution of sulfuryl chloride (3.6 mL, 1.2 equivalent amounts) was dropwise added over a period of 50 minutes, followed by stirring at −35° C. for 40 minutes. The temperature of the solution was raised to −3° C., and water (20 mL) was dropwise added, followed by liquid separation. The obtained chloroform solution was sequentially washed with water, a saturated salt solution, a saturated sodium hydrogencarbonate aqueous solution, a saturated sodium thiosulfate aqueous solution and a saturated salt solution, and dried over anhydrous magnesium sulfate. The drying agent was removed by filtration, and the solvent was distilled off to obtain a crude product. The obtained crude product was suspended in isopropyl alcohol (100 mL) at room temperature, followed by stirring at 0° C. for 15 minutes. The formed crystals were subjected to filtration to give the desired product as a yellow solid (7.26 g, yield: 77%).